![molecular formula C14H21N3S B5717443 N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide](/img/structure/B5717443.png)
N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide, also known as EPPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPPC belongs to the class of piperazine derivatives and has been studied for its various pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of various neurotransmitters, such as serotonin, dopamine, and noradrenaline. This compound has also been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to affect various biochemical and physiological processes in the body. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. This compound has also been found to modulate the levels of various cytokines, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide in lab experiments is its wide range of pharmacological activities. It can be used to study various neurological disorders and their underlying mechanisms. However, one of the limitations of using this compound is its low solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide. One area of interest is its potential use in the treatment of neurodegenerative disorders. Further studies are needed to investigate the exact mechanism of action of this compound and its effects on various neurotransmitter systems. Additionally, research is needed to optimize the synthesis method of this compound and improve its solubility in water to facilitate its use in lab experiments.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its wide range of pharmacological activities, including anticonvulsant, antidepressant, anxiolytic, and analgesic properties, make it a valuable tool for studying various neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and optimize its use in lab experiments.
Synthesis Methods
The synthesis of N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide involves the reaction of 4-methyl-1-piperazinecarbothioamide with 4-ethylbenzaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of this compound obtained through this method is reported to be around 60%.
Scientific Research Applications
N-(4-ethylphenyl)-4-methyl-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anticonvulsant, antidepressant, anxiolytic, and analgesic properties. This compound has also been studied for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(4-ethylphenyl)-4-methylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3S/c1-3-12-4-6-13(7-5-12)15-14(18)17-10-8-16(2)9-11-17/h4-7H,3,8-11H2,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPABWFXAUUGNCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>39.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49825879 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.